4-(thiazol-2-yloxy)-N-(2-(thiophen-2-yl)ethyl)benzamide

• IUPAC Name: 4-(1,3-thiazol-2-yloxy)-N-(2-thiophen-2-ylethyl)benzamide
• InChI: InChI=1S/C16H14N2O2S2/c19-15(17-8-7-14-2-1-10-21-14)12-3-5-13(6-4-12)20-16-18-9-11-22-16/h1-6,9-11H,7-8H2,(H,17,19)
• InChI Key: GOQJFLMJTDITPV-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CCNC(=O)C2=CC=C(C=C2)OC3=NC=CS3
• Molecular Formula: C16H14N2O2S2
• Molecular Weight: 330.4 g/mol

Description

The compound “4-(thiazol-2-yloxy)-N-(2-(thiophen-2-yl)ethyl)benzamide” contains several functional groups including a thiazole ring, a thiophene ring, an ether linkage, and an amide group. These functional groups suggest that this compound could have a variety of chemical properties and potential applications, particularly in the field of medicinal chemistry where heterocyclic compounds like thiazoles and thiophenes are often found in bioactive molecules.

Molecular Structure Analysis

The presence of the thiazole and thiophene rings in the compound suggests that it is likely to be planar or nearly planar. These types of five-membered aromatic rings often contribute to the planarity of molecules, which can be important for interactions with biological targets.

Chemical Reactions Analysis

The compound contains several functional groups that could potentially undergo chemical reactions. For example, the amide group could participate in hydrolysis or condensation reactions, while the ether group could potentially undergo reactions with strong acids or bases.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of the polar amide group could enhance its solubility in polar solvents, while the aromatic rings could contribute to its stability.

Scientific Research Applications

Luminescent Materials

• The compound’s derivatives, specifically BTZ-Cz-OH and BTZ-DCz-OH , serve as luminescent materials. These ligands exhibit green emission due to excited-state intramolecular proton transfer (ESIPT) characteristics. When coordinated with boron difluoride complexes (BTZ-Cz-BF and BTZ-DCz-BF ), they display significant blue-shifted and enhanced emission. These materials find successful application as dopant emitters in organic light-emitting diodes (OLEDs). .

Type III Secretion Inhibitors

• A focused library of [4-(2-hydroxyphenyl)thiazol-2-yl]methanones was synthesized as potential inhibitors of type III secretion in Gram-negative bacteria. .

Photophysical and Electrochemical Properties

• Systematic experimental and theoretical studies have explored the photophysical, electrochemical, and thermal stability properties of ligands and their boron difluoride complexes. The relationship between molecular structure and optoelectronic properties has been revealed. The ligands exhibit dual fluorescence (enol emission and keto emission) in solution, while in solid films, only one emission mode is observed. .

Future Directions

Future research on this compound could involve exploring its potential biological activity, optimizing its synthesis, and investigating its physical and chemical properties in more detail. This could potentially lead to the development of new pharmaceuticals or other useful compounds.